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Compound of Interest

Compound Name: Octabenzone

Cat. No.: B1677096 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds like Octabenzone. This

document provides immediate, essential safety protocols, logistical information, and disposal

plans to minimize risks and ensure operational integrity.

Personal Protective Equipment (PPE)
When handling Octabenzone, a comprehensive selection of personal protective equipment is

crucial to prevent exposure. The required PPE varies based on the specific laboratory

procedure being performed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1677096?utm_src=pdf-interest
https://www.benchchem.com/product/b1677096?utm_src=pdf-body
https://www.benchchem.com/product/b1677096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Situation Required Personal Protective Equipment

Routine Handling(e.g., weighing, preparing

solutions)

Eye/Face Protection: Safety glasses with side-

shields or goggles approved under NIOSH (US)

or EN 166 (EU) standards.[1][2]Hand Protection:

Chemical-resistant gloves, such as nitrile

rubber. Gloves should be inspected before use

and disposed of properly after handling the

material.[1][2][3]Body Protection: A standard

laboratory coat.[2]

Generating Dust or Aerosols

Respiratory Protection: For nuisance exposures,

a particle respirator of type P95 (US) or P1 (EU

EN 143) is recommended. For higher-level

protection, use respirator cartridges of type

OV/AG/P99 (US) or ABEK-P2 (EU EN 143). All

respiratory equipment must be tested and

approved under appropriate government

standards like NIOSH (US) or CEN (EU).

[1]Eye/Face Protection: Safety goggles.[2]Hand

Protection: Chemical-resistant gloves.[2]Body

Protection: A laboratory coat.[2]

Spill Cleanup

Respiratory Protection: A NIOSH-approved P1

filter respirator or a dust mask when handling

large quantities.[2][3]Eye/Face Protection: A

face shield and safety glasses.[1]Hand

Protection: Heavy-duty chemical-resistant

gloves.[2]Body Protection: A complete suit that

protects against chemicals or an impervious

apron or coveralls. The type of protective

equipment must be chosen based on the

concentration and amount of the hazardous

substance at the specific workplace.[1][2][4]

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for laboratory safety.
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Handling Procedures:

Avoid all contact with skin and eyes.[1][3]

Prevent the formation of dust and aerosols.[1][3]

Ensure adequate exhaust ventilation is in place, especially where dust is formed.[1][3]

Practice good industrial hygiene and safety standards.[1]

Thoroughly wash hands after handling, before breaks, and at the conclusion of the workday.

[1]

Refrain from eating, drinking, or smoking in areas where Octabenzone is handled.[4]

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[1][5]

Keep containers tightly sealed to prevent contamination and moisture absorption.[1][5][6][7]

Emergency and Disposal Plans
In the event of an accidental release or for routine disposal, the following procedures must be

followed.

First-Aid Measures:

General Advice: In case of exposure, consult a physician and provide them with the Safety

Data Sheet (SDS).[1][3]

Inhalation: Move the affected individual to fresh air. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[1][3]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

plenty of water. Consult a physician.[1][3]
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Eye Contact: As a precaution, flush the eyes with water. See a physician for further

evaluation.[1][3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and consult a physician immediately.[1][3]

Spill Cleanup Protocol:

Evacuate and Secure: Evacuate personnel from the immediate spill area.[5]

Ventilate: Ensure the area is well-ventilated.[1][3][5]

Don PPE: Wear the appropriate personal protective equipment as outlined for spill cleanup.

[1][3][5]

Containment: Prevent the spill from spreading and entering drains.[1][3][5]

Cleanup: Carefully sweep or shovel the spilled material, avoiding dust creation. Place the

material into a suitable, closed container for disposal.[1][3][5]

Disposal Guidelines:

Dispose of surplus and non-recyclable Octabenzone through a licensed disposal company.

[1][7]

One approved method of disposal is to dissolve or mix the material with a combustible

solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.

[1]

Do not allow the product to contaminate water sources, foodstuffs, or feed.[5]

Discharge into sewer systems is prohibited.[5]

Contaminated packaging should be disposed of in the same manner as the unused product.

[7]

Quantitative Data
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The following tables summarize key quantitative data for Octabenzone.

Physical and Chemical Properties

Property Value

Appearance
Light yellow powder or colorless crystals.[1][6][8]

[9]

Molecular Formula C₂₁H₂₆O₃[9]

Molar Mass 326.429 g/mol [9]

Melting Point 47 - 49 °C[1][9]

Initial Boiling Point 175 °C at 1,332 hPa[1]

Flash Point 102 °C (ASTM D 93)[1]

Density 1.16 g/cm³[1]

Water Solubility 0.0001 g/L at 20 °C (insoluble)[1]

Partition Coefficient (n-octanol/water) log Pow: 6.416[1]

Toxicological and Ecotoxicological Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1677096?utm_src=pdf-body
https://www.chemicalbook.com/msds/octabenzone.htm
https://wap.guidechem.com/encyclopedia/octabenzone-dic9475.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0441308.htm
https://en.wikipedia.org/wiki/Octabenzone
https://en.wikipedia.org/wiki/Octabenzone
https://en.wikipedia.org/wiki/Octabenzone
https://www.chemicalbook.com/msds/octabenzone.htm
https://en.wikipedia.org/wiki/Octabenzone
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Value Species Guideline

Acute Oral Toxicity

(LD50)
> 10,000 mg/kg Rat (male)

OECD Test Guideline

423[1]

Skin Sensitization
May cause an allergic

skin reaction.[3][10]
Guinea pig Maximization Test[1]

Aquatic Invertebrate

Toxicity (EC50, 48h)
0.003 mg/L

Daphnia magna

(water flea)
Not Specified[5][7]

Aquatic Plant Toxicity

(EC50, 72h)
0.002 mg/L

Pseudokirchneriella

subcapitata (green

algae)

Not Specified[5][7]

Bioaccumulation

Factor (BCF)
70-190

Carp (Cyprinus

carpio)
Not Specified[5]

Biodegradability
Not readily

biodegradable.
Activated sludge

OECD Guideline

301B[5]

Experimental Protocols
The toxicological and ecotoxicological data presented are based on standardized testing

guidelines from the Organisation for Economic Co-operation and Development (OECD). For

instance, acute oral toxicity was determined following OECD Test Guideline 423.[1] Detailed

methodologies for these standardized tests can be obtained from the official OECD guidelines

publications.

Workflow for Octabenzone Spill Response
The following diagram outlines the procedural flow for safely managing an accidental spill of

Octabenzone.
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Immediate Response Preparation for Cleanup Containment & Cleanup Disposal & Follow-up

Spill Occurs Evacuate Area Alert Supervisor/
Safety Officer

Assess Spill Size
& Potential Hazards

Don Appropriate PPE
(Gloves, Goggles,
Respirator, Suit)

Ensure Adequate
Ventilation

Contain Spill
(Prevent Spread to Drains)

Clean Up Spill
(Sweep/Shovel,

Avoid Dust)

Collect Waste in
Sealed, Labeled Container

Decontaminate Area
& Equipment

Dispose of Waste via
Licensed Contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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